Cas no 1839662-44-0 (2-(3,4-Dimethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3,4-Dimethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1839662-44-0
• MF: C₁₅H₂₃BO₂
• MW: 246.152924776077
• CID: 6311944
• PubChem ID: 165875581
• Update Time: 2026-03-11

2-(3,4-Dimethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• EN300-763466
• 2-(3,4-Dimethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1839662-44-0
• 2-[(3,4-dimethylphenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SY391876
• G73806
• MFCD31457489
• 3,4-Dimethylbenzylboronic Acid Pinacol Ester

• Inchi： 1S/C15H23BO2/c1-11-7-8-13(9-12(11)2)10-16-17-14(3,4)15(5,6)18-16/h7-9H,10H2,1-6H3
• InChI Key： KEPDTFXBLAXDKQ-UHFFFAOYSA-N
• SMILES： O1B(CC2C=CC(C)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 246.1791101g/mol
• Monoisotopic Mass: 246.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(3,4-Dimethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Guide to 2-(3,4-Dimethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1839662-44-0): Properties, Applications, and Industry Insights

The compound 2-(3,4-Dimethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1839662-44-0) is a highly specialized boronic ester derivative that has garnered significant attention in pharmaceutical and materials science research. As a member of the dioxaborolane family, this compound exhibits unique reactivity patterns, making it invaluable for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. With the rising demand for boron-containing intermediates in drug discovery, this chemical has become a focal point for researchers exploring novel bioconjugation techniques and proteolysis-targeting chimera (PROTAC) development.

Recent trends in AI-assisted drug discovery have amplified interest in 1839662-44-0, as computational models frequently identify boronic acid derivatives as privileged scaffolds for kinase inhibition. The compound's 3,4-dimethylbenzyl moiety contributes to enhanced lipophilicity, a property increasingly sought after in blood-brain barrier penetrant molecules for neurological therapeutics. Analytical studies using NMR spectroscopy confirm the stability of its tetramethyl-dioxaborolane ring under physiological conditions, addressing a common concern about boronic ester hydrolysis in medicinal chemistry applications.

From a synthetic chemistry perspective, 2-(3,4-Dimethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane demonstrates remarkable versatility. Its boron-pinacolate complex structure offers superior handling characteristics compared to free boronic acids, particularly in automated synthesis platforms. The compound's crystalline solid form at room temperature facilitates precise weighing and storage, while its compatibility with microwave-assisted organic synthesis protocols aligns with current industry demands for accelerated reaction optimization.

The materials science community has explored 1839662-44-0 for developing organic electronic materials, where its electron-deficient boron center enables tuning of charge transport properties. In polymer chemistry, researchers have utilized this compound as a chain transfer agent in controlled radical polymerization, capitalizing on the reversible boron-carbon bond formation. These applications position the molecule at the intersection of green chemistry initiatives and smart material development.

Quality control protocols for CAS No. 1839662-44-0 typically involve HPLC purity analysis with evaporative light scattering detection to account for non-chromophoric impurities. Stability studies indicate optimal storage under inert atmosphere at -20°C, though the compound maintains integrity for extended periods at 4°C when protected from moisture. These handling characteristics make it particularly suitable for high-throughput screening applications in drug discovery pipelines.

Emerging research directions for this compound include its potential as a fluorophore quencher in biochemical assays and as a building block for covalent organic frameworks (COFs). The compound's orthogonal reactivity with diols and peroxides has sparked interest in developing stimuli-responsive materials for biomedical applications. Such diverse applications underscore why 2-(3,4-Dimethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane remains a compound of significant interest across multiple scientific disciplines.